Cas no 247916-18-3 (Methyl 3-methanesulfonylprop-2-enoate)

• Product Name: Methyl 3-methanesulfonylprop-2-enoate
• CAS No: 247916-18-3
• MF: C₅H₈O₄S
• MW: 164.179620742798
• CID: 4728461
• PubChem ID: 6536881
• Update Time: 2025-11-01

Methyl 3-methanesulfonylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methanesulfonylprop-2-enoate
• methyl 3-(methanesulfonyl)prop-2-enoate

• Inchi： 1S/C5H8O4S/c1-9-5(6)3-4-10(2,7)8/h3-4H,1-2H3
• InChI Key： QCKCVRXPVXOUMD-UHFFFAOYSA-N
• SMILES： S(C=CC(=O)OC)(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 231
• Topological Polar Surface Area: 68.8

Additional information on Methyl 3-methanesulfonylprop-2-enoate

Methyl 3-methanesulfonylprop-2-enoate (CAS No. 247916-18-3): A Comprehensive Overview

Methyl 3-methanesulfonylprop-2-enoate (CAS No. 247916-18-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various scientific applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of Methyl 3-methanesulfonylprop-2-enoate consists of a prop-2-enoate backbone substituted with a methanesulfonyl group, which contributes to its distinct reactivity and interaction with biological systems. This structural feature makes it a valuable intermediate in synthetic chemistry, enabling the facile preparation of more complex molecules with potential pharmaceutical relevance.

In recent years, the compound has been extensively studied for its pharmacological properties. Research indicates that Methyl 3-methanesulfonylprop-2-enoate exhibits promising bioactivity, particularly in modulating inflammatory pathways and enzyme inhibition. These findings have opened new avenues for its application in the treatment of chronic inflammatory diseases and other metabolic disorders.

One of the most intriguing aspects of Methyl 3-methanesulfonylprop-2-enoate is its ability to serve as a scaffold for drug design. The methanesulfonyl group provides a versatile handle for further functionalization, allowing chemists to tailor the compound's properties to specific therapeutic needs. This flexibility has led to several innovative synthetic strategies, enabling the creation of derivatives with enhanced efficacy and reduced toxicity.

The compound's role in biochemical research is equally noteworthy. Studies have demonstrated that Methyl 3-methanesulfonylprop-2-enoate can interact with various biological targets, including enzymes and receptors involved in signal transduction. These interactions have been pivotal in understanding the mechanisms underlying several diseases, providing insights that could lead to the development of targeted therapies.

Advances in computational chemistry have further enhanced the understanding of Methyl 3-methanesulfonylprop-2-enoate's behavior. Molecular modeling studies have revealed detailed insights into its binding affinity and mode of action, aiding in the rational design of more effective drug candidates. These computational approaches are complemented by experimental validations, ensuring a robust framework for drug development.

The synthesis of Methyl 3-methanesulfonylprop-2-enoate has also seen significant advancements. Modern synthetic methodologies have enabled more efficient and scalable production processes, making the compound more accessible for research and industrial applications. These improvements have not only reduced costs but also enhanced the quality and purity of the final product.

In conclusion, Methyl 3-methanesulfonylprop-2-enoate (CAS No. 247916-18-3) is a multifaceted compound with broad applications in pharmaceuticals and biochemical research. Its unique structural features, coupled with its promising bioactivity, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing scientific knowledge and improving human health.